N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-1-(5-chlorothiophen-2-yl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C22H19ClN4O3S2/c23-19-11-12-20(31-19)32(29,30)27-13-3-6-18(27)22(28)24-15-9-7-14(8-10-15)21-25-16-4-1-2-5-17(16)26-21/h1-2,4-5,7-12,18H,3,6,13H2,(H,24,28)(H,25,26)
• InChI Key: KHKPJEOHIWBZCG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(S2)Cl)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C22H19ClN4O3S2
• Molecular Weight: 487.0 g/mol

Description

1H-benzo[d]imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Synthesis Analysis

The synthesis of 1H-benzo[d]imidazole derivatives often involves the reaction of an aromatic aldehyde with o-phenylenediamine. In the presence of N,N-dimethylformamide/sulfur, (1H-benzo[d]imidazol-2-yl)(phenyl)methanone can be obtained.

Molecular Structure Analysis

The structure of 1H-benzo[d]imidazole derivatives can be confirmed by various spectroscopic techniques such as IR, 1H NMR, EI-MS and elemental analysis studies.

Chemical Reactions Analysis

1H-benzo[d]imidazole derivatives can undergo various chemical reactions due to the presence of the imidazole ring. For example, they can participate in reactions with electrophiles at the nitrogen atoms of the imidazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-benzo[d]imidazole derivatives can be characterized by various techniques such as UV absorption, fluorescence, and circular dichroism spectroscopy.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Imidazolone derivatives, including N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidine-2-carboxamide, serve as promising scaffolds for drug design. .

Fluorescent Probes and Imaging Agents

• Imidazolone-based molecules exhibit fluorescence properties. .

Agrochemicals and Crop Protection

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Natural Product Synthesis

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Advanced Glycation End Products (AGEs)

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Creatinine and Kidney Health

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Mechanism of Action

The mechanism of action of 1H-benzo[d]imidazole derivatives can vary depending on the specific compound and its biological target. For example, some 1H-benzo[d]imidazole derivatives have been found to inhibit human topoisomerase I, a key enzyme involved in DNA replication.

Future Directions

The future directions for the research and development of 1H-benzo[d]imidazole derivatives are promising. These compounds have a broad range of biological activities and could be further developed into effective therapeutic agents for various diseases.